Cas no 1090982-55-0 (Acetamide, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]methylamino]-N-[4-(trifluoromethoxy)phenyl]-)

• Product Name: Acetamide, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]methylamino]-N-[4-(trifluoromethoxy)phenyl]-
• CAS No: 1090982-55-0
• MF: C₁₈H₂₁F₃N₄O₃
• MW: 398.379554510117
• CID: 5444756
• PubChem ID: 9366327
• Update Time: 2025-05-19

Acetamide, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]methylamino]-N-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1090982-55-0
• EN300-26685769
• Z46469143
• AKOS008015617
• N-(1-CYANOCYCLOPENTYL)-2-[METHYL({[4-(TRIFLUOROMETHOXY)PHENYL]CARBAMOYL}METHYL)AMINO]ACETAMIDE
• 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-[4-(trifluoromethoxy)phenyl]acetamide
• Acetamide, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]methylamino]-N-[4-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C18H21F3N4O3/c1-25(11-16(27)24-17(12-22)8-2-3-9-17)10-15(26)23-13-4-6-14(7-5-13)28-18(19,20)21/h4-7H,2-3,8-11H2,1H3,(H,23,26)(H,24,27)
• InChI Key： WZGUDILTZBLIOH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)CN(CC(NC1(C#N)CCCC1)=O)C

Computed Properties

• Exact Mass: 398.15657503g/mol
• Monoisotopic Mass: 398.15657503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.7±55.0 °C(Predicted)
• pka: 12.21±0.20(Predicted)

Additional information on Acetamide, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]methylamino]-N-[4-(trifluoromethoxy)phenyl]-

Comprehensive Overview of Acetamide, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]methylamino]-N-[4-(trifluoromethoxy)phenyl]- (CAS No. 1090982-55-0)

Acetamide, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]methylamino]-N-[4-(trifluoromethoxy)phenyl]- (CAS No. 1090982-55-0) is a specialized organic compound with a unique molecular structure that has garnered attention in pharmaceutical and agrochemical research. This compound features a cyclopentyl group linked to a cyanamide moiety, along with a trifluoromethoxy phenyl substituent, making it a versatile intermediate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural complexity and functional diversity.

The growing demand for novel chemical entities in drug discovery has placed compounds like Acetamide, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]methylamino]-N-[4-(trifluoromethoxy)phenyl]- in the spotlight. Its CAS No. 1090982-55-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. The compound’s trifluoromethoxy group is particularly noteworthy, as it enhances metabolic stability and bioavailability—a key consideration in modern pharmaceutical design.

In recent years, the agrochemical industry has also explored the use of Acetamide, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]methylamino]-N-[4-(trifluoromethoxy)phenyl]- as a potential pesticide intermediate. Its structural features, such as the cyanocyclopentyl and methylamino groups, contribute to its ability to interact with biological targets, making it a candidate for developing next-generation crop protection agents. This aligns with the global push for sustainable agriculture and reduced environmental impact.

From a synthetic chemistry perspective, CAS No. 1090982-55-0 presents intriguing challenges and opportunities. The compound’s multi-functional groups allow for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the amide bond and cyano group offer sites for further derivatization, which is valuable in structure-activity relationship (SAR) studies. This adaptability makes it a valuable tool in high-throughput screening and lead optimization.

The market for Acetamide, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]methylamino]-N-[4-(trifluoromethoxy)phenyl]- is expected to grow, driven by its applications in pharmaceutical R&D and agrochemical innovation. Companies specializing in custom synthesis and fine chemicals are increasingly listing this compound in their portfolios, catering to the needs of academic and industrial researchers. Its CAS No. 1090982-55-0 serves as a critical identifier for procurement and regulatory compliance.

For researchers seeking high-purity Acetamide, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]methylamino]-N-[4-(trifluoromethoxy)phenyl]-, it is essential to verify the compound’s spectroscopic data (e.g., NMR, HPLC) and storage conditions to ensure stability. The trifluoromethoxy phenyl group, in particular, requires careful handling to prevent degradation. Suppliers often provide technical datasheets and certificates of analysis to support quality assurance.

In summary, Acetamide, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]methylamino]-N-[4-(trifluoromethoxy)phenyl]- (CAS No. 1090982-55-0) is a compound of significant interest due to its structural uniqueness and broad applicability. Whether in drug discovery, agrochemical development, or material science, this molecule offers a promising platform for innovation. As research continues, its role in addressing global challenges in healthcare and sustainability will likely expand.